Cas no 932287-56-4 (2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide
• CAS No: 932287-56-4
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 5362783
• Update Time: 2025-07-18

2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-N-(3-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide

• Inchi： 1S/C22H20N4O3/c1-15-4-3-5-17(12-15)23-21(27)14-25-10-11-26-20(22(25)28)13-19(24-26)16-6-8-18(29-2)9-7-16/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key： KHFGSEOKQAMZIE-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C=C3)=NN1C=CN(CC(NC1=CC=CC(C)=C1)=O)C2=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.0±50.0 °C(Predicted)
• pka: 13.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide

Introduction to 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide (CAS No. 932287-56-4)

The compound 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide, identified by its CAS number 932287-56-4, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic derivative exhibits a complex structural framework, combining elements of pyrazole and pyrazine moieties, which has garnered significant interest in recent years due to its potential biological activities.

Structurally, the molecule features a central pyrazolo[1,5-a]pyrazine core, which is flanked by an acetamide functional group at the 5-position and a 4-methoxyphenyl substituent at the 2-position. The presence of the N-(3-methylphenyl) moiety further enhances its structural complexity. Such a scaffold is not only intriguing from a chemical perspective but also holds promise for modulating various biological pathways.

In the context of contemporary pharmaceutical research, compounds with similar structural motifs have been extensively explored for their pharmacological properties. The pyrazolo[1,5-a]pyrazine scaffold is known for its versatility in drug design, often serving as a key component in molecules targeting inflammatory diseases, cancer, and neurological disorders. The introduction of electron-withdrawing groups such as the carbonyl function in the acetamide moiety can significantly influence the molecule's reactivity and binding affinity to biological targets.

Recent studies have highlighted the importance of 4-methoxyphenyl substituents in enhancing the bioavailability and metabolic stability of drug candidates. This group can act as a hydrogen bond acceptor or participate in hydrophobic interactions within biological macromolecules, thereby facilitating better binding affinity. The combination of these features in 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide suggests that it may exhibit promising interactions with therapeutic targets.

The pharmacological profile of this compound has been the subject of several preliminary investigations. Researchers have been particularly interested in its potential anti-inflammatory and anticancer properties. The pyrazole-pyrazine core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. Additionally, modifications at the nitrogen atoms can influence binding to receptors and kinases involved in cancer progression.

One of the most compelling aspects of this molecule is its ability to engage multiple biological pathways simultaneously. This polypharmacicity can be advantageous in developing treatments for complex diseases where multiple targets need to be modulated. For instance, studies have suggested that compounds with similar scaffolds may inhibit both COX enzymes and certain tyrosine kinases, offering a dual mechanism of action that could enhance therapeutic efficacy.

The synthesis of 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-component reactions (MCRs) and transition-metal-catalyzed couplings have been instrumental in streamlining the synthesis process while maintaining high yields and purity.

In terms of drug development pipelines, this compound represents an early-stage candidate that requires further optimization before reaching clinical trials. However, its structural features make it an attractive starting point for medicinal chemists aiming to develop novel therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of derivatives of this compound against relevant biological targets.

The potential applications of 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide extend beyond traditional pharmaceutical uses. Its unique structural properties may also make it suitable for applications in agrochemicals or as a building block for more complex molecules with specialized functions. The versatility of heterocyclic compounds like this underscores their importance in synthetic chemistry and drug discovery.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-methylphenyl)acetamide will remain at the forefront of innovation. Their complex structures offer opportunities for developing highly specific and effective treatments for a wide range of diseases. With ongoing advancements in synthetic chemistry and computational biology, the future looks promising for such molecules as they transition from laboratory curiosities to viable drug candidates.